Cas no 17510-46-2 ((1-tert-Butylvinyloxy)trimethylsilane)

• Product Name: (1-tert-Butylvinyloxy)trimethylsilane
• CAS No: 17510-46-2
• MF: C₉H₂₀OSi
• MW: 172.340003967285
• MDL: MFCD00075567
• CID: 122381
• PubChem ID: 3400822
• Update Time: 2025-06-10

(1-tert-Butylvinyloxy)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• Silane,(2,2-dimethyl-1-methylenepropoxy)trimethyl-
• (1-TERT-BUTYLVINYLOXY)TRIMETHYLSILANE
• 3,3-dimethylbut-1-en-2-yloxy(trimethyl)silane
• ((3,3-dimethylbut-1-en-2-yl)oxy)trimethylsilane
• (2,2-dimethyl-1-methylenepropoxy)trimethylsilane
• (2,2-dimethyl-1-methylenepropoxy)trimethylsilylane
• 3,3-Dimethyl-2-trimethylsiloxy-1-butene
• methyl tert-butyl ketone trimethylsilyl enol ether
• PEHJULPJEVIIFJ-UHF
• Pinacolone enol trimethylsilyl ether
• pinacolone trimethylsilyl enol ether
• tert-butyl methyl ketone trimethylsilyl enol ether
• T-BUTYLVINYLOXYTRIMETHYLSILANE
• TERT-BUTYLVINYLOXYTRIMETHYLSILANE
• (2,2-Dimethyl-1-methylenepropoxy)trimethylsilane, 3,3-Dimethyl-2-trimethylsiloxy-1-butene, Pinacolone enol trimethylsilyl ether
• (1-tert-Butylvinyloxy)triMethylsilane 98%
• AKOS025294731
• [(3,3-dimethylbut-1-en-2-yl)oxy]trimethylsilane
• J-011062
• Silane, (2,2-dimethyl-1-methylenepropoxy)trimethyl-
• SCHEMBL2377684
• DTXSID30392142
• PEHJULPJEVIIFJ-UHFFFAOYSA-
• (1-tert-Butylvinyloxy)trimethylsilane, 98%
• InChI=1/C9H20OSi/c1-8(9(2,3)4)10-11(5,6)7/h1H2,2-7H3
• 17510-46-2
• EN300-198200
• MFCD00075567
• G29307
• (1-tert-Butylvinyloxy)trimethylsilane

• MDL： MFCD00075567
• Inchi： 1S/C9H20OSi/c1-8(9(2,3)4)10-11(5,6)7/h1H2,2-7H3
• InChI Key： PEHJULPJEVIIFJ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC(=C)C(C)(C)C

Computed Properties

• Exact Mass: 172.12800
• Monoisotopic Mass: 172.128341792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.798 g/mL at 25 °C(lit.)
• Boiling Point: 140-142 °C(lit.)
• Flash Point: Fahrenheit: 75.2 ° f
  Celsius: 24 ° c
  
• Refractive Index: n20/D 1.409(lit.)
• PSA: 9.23000
• LogP: 3.39770
• Solubility: Not determined
• Vapor Pressure: 7.0±0.3 mmHg at 25°C

(1-tert-Butylvinyloxy)trimethylsilane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• HazardClass：3.2
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-tert-Butylvinyloxy)trimethylsilane

Introduction to 1-Tert-Butylvinyloxytrimethylsilane (CAS No. 17510-46-2)

1-Tert-butylvinyloxytrimethylsilane (CAS No. 17510-46-2) is a versatile organosilicon compound that has garnered significant attention in the fields of materials science, organic synthesis, and catalysis. This compound, also referred to as TBVOS (tert-butylvinyl oxy trimethyl silane), is characterized by its unique structure, which combines a silane backbone with a vinyl ether functionality. The silane moiety provides excellent thermal stability and reactivity, while the vinyl ether group offers potential for various chemical transformations.

Recent studies have highlighted the importance of organosilicon compounds in modern chemistry due to their ability to act as intermediates in the synthesis of advanced materials. 1-Tert-butylvinyloxytrimethylsilane has been particularly noted for its role in the preparation of functional polymers, where its reactivity and stability make it an ideal candidate for controlled polymerization reactions. Researchers have explored its application in the synthesis of block copolymers, which are widely used in industries such as electronics, automotive, and biomedical devices.

The synthesis of 1-tert-butylvinyloxytrimethylsilane typically involves a two-step process: first, the preparation of the corresponding vinyl ether, followed by its reaction with trimethylchlorosilane in the presence of a base. This method ensures high purity and yield, making it suitable for large-scale production. The compound's structure has been thoroughly analyzed using techniques such as NMR spectroscopy and mass spectrometry, confirming its molecular formula as C₈H₁₈OSi.

In terms of applications, TBVOS has found significant use in the field of catalysis. Its ability to act as a precursor for silica-based catalysts has been extensively studied. For instance, researchers have demonstrated that TBVOS-derived silica exhibits superior acidity and thermal stability compared to traditional silica precursors. This makes it particularly useful in catalytic processes such as cracking and isomerization in petrochemical industries.

Another emerging application of 1-tert-butylvinyloxytrimethylsilane is in the development of stimuli-responsive materials. By incorporating this compound into polymer networks, scientists have created materials that can respond to external stimuli such as temperature or light. These materials hold promise for applications in drug delivery systems and smart packaging technologies.

The environmental impact of TBVOS has also been a topic of recent research. Studies indicate that this compound exhibits low toxicity and biodegradability under certain conditions, making it a safer alternative to some traditional organosilicon compounds. Regulatory agencies have recognized its potential for industrial use without posing significant risks to human health or the environment.

In conclusion, 1-tert-butylvinyloxytrimethylsilane (CAS No. 17510-46-2) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, continue to expand its utility in modern chemistry. As research into this compound progresses, it is expected to play an even more pivotal role in the development of advanced materials and technologies.